(2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate

• IUPAC Name: (2S)-1-[(2,3-dimethoxyphenyl)methyl]-4-methyl-2-phenylpiperazine
• InChI: InChI=1S/C20H26N2O2/c1-21-12-13-22(18(15-21)16-8-5-4-6-9-16)14-17-10-7-11-19(23-2)20(17)24-3/h4-11,18H,12-15H2,1-3H3/t18-/m1/s1
• InChI Key: UQLYIKOUEGDMJO-GOSISDBHSA-N
• Canonical SMILES: CN1CCN(C(C1)C2=CC=CC=C2)CC3=C(C(=CC=C3)OC)OC
• Isomeric SMILES: CN1CCN([C@H](C1)C2=CC=CC=C2)CC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

(2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate, also known as DMBMPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in the field of neuroscience.

Mechanism of Action

(2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate acts as a partial agonist at the dopamine D3 receptor and a full agonist at the serotonin 5-HT1A receptor. It has been shown to modulate the activity of these receptors in a dose-dependent manner. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of intracellular signaling pathways and the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which may contribute to its therapeutic effects. It has also been shown to modulate the activity of several neurotransmitter systems, including glutamate, GABA, and acetylcholine. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

(2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate has several advantages for lab experiments. It is a highly selective ligand for the dopamine D3 and serotonin 5-HT1A receptors, which allows for the precise modulation of these receptors in vitro and in vivo. It is also relatively stable and easy to synthesize, which makes it a cost-effective tool for research. However, this compound has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of (2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate. One potential direction is to investigate its therapeutic potential in animal models of neuropsychiatric disorders, such as addiction, schizophrenia, and Parkinson's disease. Another direction is to explore its potential as a neuroprotective agent in animal models of neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties for therapeutic use.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications in the field of neuroscience. It exhibits high affinity and selectivity for the dopamine D3 and serotonin 5-HT1A receptors and has been shown to have several biochemical and physiological effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, which may lead to the development of novel therapeutics for neuropsychiatric and neurodegenerative disorders.

Synthesis Methods

The synthesis of (2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate involves the reaction of 2,3-dimethoxybenzylamine with 4-methyl-2-phenylpiperazine in the presence of trifluoroacetic acid. The reaction results in the formation of this compound as a white crystalline powder. The purity of the compound can be enhanced by recrystallization from a suitable solvent.

Scientific Research Applications

(2S)-1-(2,3-dimethoxybenzyl)-4-methyl-2-phenylpiperazine trifluoroacetate has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to exhibit high affinity and selectivity for the dopamine D3 receptor, which is implicated in several neuropsychiatric disorders such as addiction, schizophrenia, and Parkinson's disease. This compound has also been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress.